Cas no 2138387-26-3 (2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole)

• Product Name: 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole
• CAS No: 2138387-26-3
• MF: C₈H₈ClN₃O₂S₂
• MW: 277.751017570496
• CID: 6452307
• PubChem ID: 165865959
• Update Time: 2025-10-30

2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole
• EN300-1074482
• 2138387-26-3
• 2-chloro-5-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]-1,3-thiazole

• Inchi： 1S/C8H8ClN3O2S2/c1-16(13,14)7-3-11-12(5-7)4-6-2-10-8(9)15-6/h2-3,5H,4H2,1H3
• InChI Key： RBGANPWIVNPGTG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2C=C(C=N2)S(C)(=O)=O)S1

Computed Properties

• Exact Mass: 276.9746465g/mol
• Monoisotopic Mass: 276.9746465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole

Introduction to 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole (CAS No. 2138387-26-3)

2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2138387-26-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities and utility in drug development. The presence of a chloro substituent at the 2-position and a 4-methanesulfonyl-substituted pyrazole moiety at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The thiazole core is a key pharmacophore in numerous bioactive molecules, exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups such as the chloro and methanesulfonyl groups enhances the compound's potential for modulating biological targets. Specifically, the 4-methanesulfonyl-1H-pyrazol-1-yl substituent introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule towards biological receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 1,3-thiazole scaffold has been extensively studied due to its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The structural features of 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole make it an intriguing candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex drug candidates. The chloro group at the 2-position can be readily transformed into other functional groups such as amino or hydroxyl moieties through nucleophilic substitution reactions, allowing for diverse chemical modifications. Similarly, the 4-methanesulfonyl-pyrazole moiety can serve as a versatile handle for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing such heterocyclic compounds. Molecular modeling studies have suggested that 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole may exhibit good binding affinity to certain protein targets implicated in diseases such as cancer and inflammation. These predictions are supported by experimental data from high-throughput screening campaigns conducted by several research groups.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro group, followed by condensation reactions to form the thiazole ring. The introduction of the methanesulfonyl-substituted pyrazole moiety typically involves sulfonation followed by condensation with appropriate reagents.

In terms of pharmacological activity, preliminary studies have indicated that derivatives of this compound may possess inhibitory effects on enzymes involved in inflammatory pathways. The methanesulfonyl group, in particular, has been shown to enhance binding interactions with specific amino acid residues in enzyme active sites, leading to potent inhibition. Further research is needed to fully elucidate the mechanism of action and optimize lead compounds for clinical development.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials and intermediates. CAS No. 2138387-26-3 provides researchers with a well-characterized building block for exploring new therapeutic strategies. As synthetic methodologies continue to evolve, the accessibility and versatility of such compounds will undoubtedly contribute to accelerated progress in drug discovery.

Future directions in the study of 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole may include exploring its role as an intermediate in combinatorial chemistry libraries or investigating its potential as a kinase inhibitor. The combination of experimental synthesis with computational modeling offers a powerful approach to uncovering new drug candidates with improved efficacy and reduced side effects.

In conclusion, 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activity makes it a valuable asset for chemists and biologists alike. As our understanding of disease mechanisms grows and new synthetic techniques are developed, compounds like this will continue to play a crucial role in advancing therapeutic innovation.